Cas no 1804889-28-8 (2,6-Bis(trifluoromethyl)-3-formylbenzoic acid)
1804889-28-8 structure
Product Name:2,6-Bis(trifluoromethyl)-3-formylbenzoic acid
CAS No:1804889-28-8
MF:C10H4F6O3
MW:286.127384185791
CID:4794112
Update Time:2023-08-17
2,6-Bis(trifluoromethyl)-3-formylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2,6-Bis(trifluoromethyl)-3-formylbenzoic acid
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- Inchi: 1S/C10H4F6O3/c11-9(12,13)5-2-1-4(3-17)7(10(14,15)16)6(5)8(18)19/h1-3H,(H,18,19)
- InChI Key: VUBMWMBWXWTXER-UHFFFAOYSA-N
- SMILES: FC(C1C(C=O)=CC=C(C(F)(F)F)C=1C(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 361
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4
2,6-Bis(trifluoromethyl)-3-formylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000744-1g |
2,6-Bis(trifluoromethyl)-3-formylbenzoic acid |
1804889-28-8 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
2,6-Bis(trifluoromethyl)-3-formylbenzoic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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